Cas no 2490404-49-2 (3-(1,1,2-Trifluoroethoxy)benzoic acid)

• Product Name: 3-(1,1,2-Trifluoroethoxy)benzoic acid
• CAS No: 2490404-49-2
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4787044
• Update Time: 2025-06-11

3-(1,1,2-Trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1,2-Trifluoroethoxy)benzoic acid

• Inchi： 1S/C9H7F3O3/c10-5-9(11,12)15-7-3-1-2-6(4-7)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： UDRQWCKOLMVVQJ-UHFFFAOYSA-N
• SMILES： FC(CF)(OC1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 220.03472857 g/mol
• Monoisotopic Mass: 220.03472857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 220.14

Additional information on 3-(1,1,2-Trifluoroethoxy)benzoic acid

Introduction to 3-(1,1,2-Trifluoroethoxy)benzoic acid (CAS No. 2490404-49-2) and Its Emerging Applications in Chemical Biology

3-(1,1,2-Trifluoroethoxy)benzoic acid, identified by the chemical identifier CAS No. 2490404-49-2, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile biological activities. This compound belongs to a class of molecules characterized by the presence of a trifluoroethoxy group, which imparts distinct electronic and steric effects, making it a valuable scaffold for drug discovery and molecular probes. The benzoic acid core provides a rigid aromatic system that can be further functionalized to enhance binding affinity and selectivity against biological targets.

The trifluoroethoxy substituent in 3-(1,1,2-Trifluoroethoxy)benzoic acid is particularly noteworthy for its ability to modulate the pharmacokinetic and pharmacodynamic profiles of associated molecules. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding interactions with enzymes and receptors. In recent years, the incorporation of fluorinated moieties into drug candidates has been extensively studied, with compounds like 3-(1,1,2-Trifluoroethoxy)benzoic acid demonstrating potential in modulating inflammatory pathways and enzyme inhibition. The benzylic hydroxyl group at the para position relative to the trifluoroethoxy moiety further enhances its reactivity, allowing for derivatization into esters, amides, or other bioconjugates.

Recent advancements in computational chemistry have enabled the rational design of fluorinated benzoic acids like 3-(1,1,2-Trifluoroethoxy)benzoic acid for targeted biological applications. Molecular docking studies have revealed that this compound exhibits promising interactions with various protein targets, including enzymes involved in metabolic pathways and transcription factors regulating immune responses. For instance, preliminary in vitro assays suggest that derivatives of 3-(1,1,2-Trifluoroethoxy)benzoic acid may exhibit inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain management. This aligns with ongoing research efforts to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthetic accessibility of 3-(1,1,2-Trifluoroethoxy)benzoic acid also contributes to its appeal in medicinal chemistry. Modern synthetic methodologies have streamlined the preparation of fluorinated benzoic acids through palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These approaches allow for rapid diversification of the molecular structure while maintaining the integrity of the key pharmacophoric elements. Such flexibility is crucial for optimizing lead compounds during drug development pipelines.

In the realm of chemical biology, 3-(1,1,2-Trifluoroethoxy)benzoic acid serves as a valuable tool for probing biological mechanisms. Its ability to interact with specific targets while maintaining structural stability makes it an ideal candidate for use as an intermediate in biochemical assays or as a scaffold for designing probes that monitor enzyme activity or protein-protein interactions. Additionally, its fluorinated nature enhances its suitability for imaging applications, where fluorine-18 labeled derivatives could be employed in positron emission tomography (PET) scans to visualize biological processes in vivo.

The potential therapeutic applications of 3-(1,1,2-Trifluoroethoxy)benzoic acid extend beyond anti-inflammatory contexts. Emerging research indicates that this compound may exhibit chemopreventive properties by modulating signaling pathways associated with cancer cell proliferation and survival. For example, studies have suggested that derivatives of 3-(1,1,2-Trifluoroethoxy)benzoic acid can interfere with the activity of kinases such as Janus kinase (JAK), which play critical roles in cancer-related signaling cascades. Such findings underscore the importance of fluorinated benzoic acids as versatile platforms for developing novel therapeutic strategies.

The impact of fluorine substitution on the electronic properties of 3-(1,1,2-Trifluoroethoxy)benzoic acid has also been explored in material science applications. Fluorinated aromatic compounds are known to exhibit enhanced thermal stability and optical properties when incorporated into polymers or organic electronic devices. This has led to investigations into using 3-(1,1,2-Trifluoroethoxy)benzoic acid as a precursor for high-performance materials or as an additive to improve charge transport in organic semiconductors.

As research continues to uncover new biological functions and synthetic methodologies for fluorinated benzoic acids like 3-(1,1,2-Trifluoroethoxy)benzoic acid, their role in advancing both pharmaceuticals and materials science is poised to grow significantly. Collaborative efforts between chemists specializing in organic synthesis and biologists focusing on drug discovery will be essential in translating these findings into tangible applications that benefit human health and technological innovation.